Cas no 449778-65-8 (4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone)

4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone is a pyridazinone derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-substituted pyridazinone core, a 2-hydroxyethyl(methyl)amino side chain, and a 4-methoxyphenyl group, contributing to its reactivity and binding properties. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. The presence of both hydrophilic (hydroxyethyl) and hydrophobic (methoxyphenyl) moieties enhances its versatility in drug design. Its well-defined chemical properties make it suitable for controlled derivatization, supporting the development of novel therapeutic or agrochemical agents.

4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone structure

449778-65-8 structure

Product Name:4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone

CAS No:449778-65-8

MF:

MW:

MDL:MFCD00793824

CID:4651844

Update Time:2025-05-24

4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone
- MDL： MFCD00793824

Experimental Properties

Melting Point: 162-164°C

4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone Security Information

HazardClass：IRRITANT

4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	043493-500mg	4-Chloro-5-[(2-hydroxyethyl)(methyl)amino]-2-(4-methoxyphenyl)-3(2H)-pyridazinone, >95%	449778-65-8	>95%	500mg	$244.00	2023-09-09
Matrix Scientific	043493-1g	4-Chloro-5-[(2-hydroxyethyl)(methyl)amino]-2-(4-methoxyphenyl)-3(2H)-pyridazinone, >95%	449778-65-8	>95%	1g	$304.00	2023-09-09
Matrix Scientific	043493-5g	4-Chloro-5-[(2-hydroxyethyl)(methyl)amino]-2-(4-methoxyphenyl)-3(2H)-pyridazinone, >95%	449778-65-8	>95%	5g	$698.00	2023-09-09
TRC	C027510-250mg	4-Chloro-5-[(2-hydroxyethyl)(methyl)amino]-2-(4-methoxyphenyl)-3(2H)-pyridazinone	449778-65-8		250mg	$ 220.00	2022-06-06
TRC	C027510-500mg	4-Chloro-5-[(2-hydroxyethyl)(methyl)amino]-2-(4-methoxyphenyl)-3(2H)-pyridazinone	449778-65-8		500mg	$ 365.00	2022-06-06
abcr	AB156254-1 g	4-Chloro-5-[(2-hydroxyethyl)(methyl)amino]-2-(4-methoxyphenyl)-3(2H)-pyridazinone; .	449778-65-8		1 g	€315.00	2023-07-20
abcr	AB156254-5 g	4-Chloro-5-[(2-hydroxyethyl)(methyl)amino]-2-(4-methoxyphenyl)-3(2H)-pyridazinone; .	449778-65-8		5 g	€859.90	2023-07-20
abcr	AB156254-10 g	4-Chloro-5-[(2-hydroxyethyl)(methyl)amino]-2-(4-methoxyphenyl)-3(2H)-pyridazinone; .	449778-65-8		10 g	€1,403.30	2023-07-20
abcr	AB156254-1g	4-Chloro-5-[(2-hydroxyethyl)(methyl)amino]-2-(4-methoxyphenyl)-3(2H)-pyridazinone; .	449778-65-8		1g	€315.00	2025-02-17
abcr	AB156254-5g	4-Chloro-5-[(2-hydroxyethyl)(methyl)amino]-2-(4-methoxyphenyl)-3(2H)-pyridazinone; .	449778-65-8		5g	€859.90	2025-02-17

4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone Related Literature

1. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
2. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
5. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

Related Categories

Additional information on 4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone

Research Brief on 4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone (CAS: 449778-65-8)

This research brief provides an overview of the latest scientific findings related to the compound 4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone (CAS: 449778-65-8). The compound, a pyridazinone derivative, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, mechanism of action, and therapeutic applications, making it a promising candidate for further drug development.

The synthesis of 4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone has been optimized in recent years, with researchers focusing on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes a one-pot reaction under mild conditions, achieving a yield of over 85%. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, the compound has shown promising results as a potent inhibitor of phosphodiesterase (PDE) enzymes, particularly PDE4. PDE4 inhibitors are known for their anti-inflammatory and immunomodulatory effects, making them potential therapeutics for conditions such as chronic obstructive pulmonary disease (COPD) and rheumatoid arthritis. In vitro studies demonstrated that 4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone exhibits a high affinity for PDE4, with an IC50 value in the nanomolar range.

Further investigations into the compound's pharmacokinetic properties revealed favorable absorption and distribution profiles. A preclinical study conducted in rodent models indicated good oral bioavailability and a half-life suitable for once-daily dosing. These findings suggest that the compound could be a viable candidate for oral administration in clinical settings. However, further studies are needed to assess its metabolism and potential drug-drug interactions.

Recent research has also explored the compound's potential applications beyond PDE4 inhibition. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone exhibits moderate activity against certain cancer cell lines, particularly those associated with solid tumors. The mechanism appears to involve the induction of apoptosis and inhibition of cell proliferation, though the exact pathways remain under investigation.

Despite these promising findings, challenges remain in the development of 4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone as a therapeutic agent. Issues such as selectivity over other PDE isoforms and potential side effects need to be addressed. Ongoing research aims to optimize the compound's structure to enhance its efficacy and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts.

In conclusion, 4-Chloro-5-(2-hydroxyethyl)(methyl)amino-2-(4-methoxyphenyl)-3(2H)-pyridazinone (CAS: 449778-65-8) represents a promising molecule with diverse pharmacological potential. Its synthesis has been refined, and its biological activities, particularly as a PDE4 inhibitor and potential anticancer agent, are well-documented. Future research should focus on advancing the compound through preclinical and clinical trials to fully realize its therapeutic potential.